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Compound of Interest

Tris-hydroxymethyl-methyl-
Compound Name:
ammonium

cat. No.: B8782720

Application Notes and Protocols for Tris-Buffered
Saline (TBS)

A Note on Terminology: The request specifies "Tris-hydroxymethyl-methyl-ammonium." This
appears to be a misnomer for the standard chemical used in this buffer. The protocols outlined
below utilize Tris(hydroxymethyl)aminomethane, commonly known as Tris or Tris base, which is
the standard reagent for preparing Tris-buffered saline.[1][2][3] Tris base is an organic
compound with the formula (HOCH2)3sCNHz and is widely used in biochemistry and molecular
biology for its buffering capacity.[1][4]

Introduction

Tris-buffered saline (TBS) is an isotonic, non-toxic buffer used extensively in a variety of
biological and biochemical applications.[5] Its primary function is to maintain a stable pH within
a physiological range, typically between 7.4 and 8.0.[5] The inclusion of sodium chloride
provides the solution with an ionic strength that mimics physiological conditions, which is
crucial for maintaining protein structure and function.[5][6]

Key Applications

TBS is a versatile buffer essential in many laboratory workflows, particularly those involving
proteins and antibodies. Common applications include:
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e Immunoassays: TBS is a standard wash buffer in techniques like Western blotting, ELISA
(Enzyme-Linked Immunosorbent Assay), and immunohistochemistry (IHC).[6] It is effective
at removing unbound reagents without disrupting the antigen-antibody binding interactions.

» Protein Dilution: It serves as an excellent diluent for antibodies, enzymes, and other proteins,
helping to preserve their structure and activity.[6]

o Cell Culture: In some contexts, it is used for washing cells.

o General Molecular Biology: TBS is frequently used as a base for other buffer formulations,
such as TBST (Tris-Buffered Saline with Tween 20), which includes a detergent to reduce
non-specific background signals in immunoassays.[7]

Data Summary for TBS Preparation

The following table summarizes the chemical components and their concentrations required for
the preparation of 10x and 1x TBS solutions. Preparing a 10x stock solution is a common
laboratory practice that saves time and ensures consistency.[8]

Concentra  Amount
Molar Concentra  Amount

Compone ) tion (1x for 1 L of
Formula Mass ( tion (10x for 1 L of .

nt Working 1x

g/mol) Stock) 10x Stock _ _
Solution) Solution

Tris Base C4H11NOs 121.14 200 mM 2429 20 mM 242¢

Sodium

Chloride NacCl 58.44 15M 87.79 150 mM 8.779g

(NaCl)

Note: The final pH of the solution is typically adjusted to 7.4-7.6.[5][8]

Experimental Protocols
Materials and Equipment

 Tris(hydroxymethyl)aminomethane (Tris Base)
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e Sodium Chloride (NaCl)

¢ Hydrochloric Acid (HCI), concentrated or 1M solution

o Deionized or distilled water

e Analytical balance

o Calibrated pH meter

e Magnetic stirrer and stir bar

o Beakers and graduated cylinders

1 L volumetric flask or graduated cylinder

Sterile storage bottles

Protocol 1: Preparation of 1 L of 10x TBS Stock Solution
(pH 7.4)

This protocol outlines the steps to prepare a concentrated 10x stock solution of TBS.

Weigh Components: Accurately weigh 24.2 g of Tris base and 87.7 g of NaCl using an
analytical balance.[6][8]

« Initial Dissolution: Add the weighed components to a beaker containing approximately 800
mL of deionized water.[8]

» Dissolve: Place a magnetic stir bar in the beaker and put it on a magnetic stirrer. Stir until all
the solids are completely dissolved.[8]

e pH Adjustment: Calibrate your pH meter according to the manufacturer's instructions. Slowly
add concentrated HCI to the solution while stirring to adjust the pH to 7.4.[8] Be cautious as
the solution may heat up during this step.[8] Allow it to cool to room temperature before
making the final pH measurement.
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e Final Volume Adjustment: Carefully transfer the solution to a 1 L graduated cylinder or
volumetric flask. Add deionized water to bring the final volume to exactly 1 L.[8]

o Storage: Store the 10x TBS solution in a sterile, clearly labeled bottle at room temperature or
4°C. At lower temperatures, salt crystals may form but can be redissolved by gently warming
the solution.[8] The prepared solution is stable for several months.

Protocol 2: Preparation of 1 L of 1x TBS Working
Solution

This protocol describes the simple dilution of the 10x stock to create a ready-to-use 1x working
solution.

e Measure Stock Solution: Pour 100 mL of the 10x TBS stock solution into a 1 L graduated
cylinder.

e Dilute: Add 900 mL of deionized water to the graduated cylinder to reach a final volume of 1
L.[7][8]

e Mix and Verify: Mix the solution thoroughly. For applications sensitive to pH, it is good
practice to verify that the pH of the 1x solution is at the desired value (e.g., 7.4). Adjust if
necessary.

e Use or Store: The 1x TBS solution is now ready for use. It can be stored at 4°C for several
weeks.

Experimental Workflow Visualization

The following diagram illustrates the workflow for preparing a 1x TBS working solution from a
pre-made 10x stock solution.

. Measure 100 mL
10x TBS Stock Solution of 10x Stock

Measure 900 mL
of Water

, ) ) 1L of 1x TBS
Combine and Mix Working Solution

Deionized Water ————»
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Click to download full resolution via product page

Workflow for preparing 1x TBS from 10x stock.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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